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Compound of Interest

Compound Name: Methyl 6-oxohexanoate

Cat. No.: B013720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 6-oxohexanoate, a
valuable intermediate in organic synthesis. This document consolidates its chemical identity,
physical and chemical properties, detailed experimental protocols for its synthesis, and its
current understanding within biological contexts.

Chemical Identity and Synonyms

Methyl 6-oxohexanoate is an organic compound featuring both an ester and an aldehyde
functional group. Its unique structure makes it a versatile building block in the synthesis of more
complex molecules.

CAS Number: 6654-36-0

Synonyms:

Adipic Semialdehyde Methyl Ester

Hexanoic acid, 6-oxo-, methyl ester

Methyl 5-formylvalerate

5-Formylpentanoic Acid Methyl Ester
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6-Oxohexanoic Acid Methyl| Ester

Methyl adipaldehydate

5-Carbomethoxy-1-pentanal

Methyl 5-formylpentanoate

Physicochemical Properties

A summary of the key quantitative data for Methyl 6-oxohexanoate is presented in the table
below for easy reference and comparison.

Property Value Reference
Molecular Formula C7H1203 [1][2]
Molecular Weight 144.17 g/mol [11[2]
Density 1 g/mL at 25 °C (lit.) [1112]
Boiling Point 83-86 °C at 1.5 mmHg [2]

Flash Point 71°C [2]
Refractive Index 1.4391 at 20 °C [2]

Vapor Pressure 0.571 mmHg at 25 °C [2]

N Soluble in chloroform and ethyl
Solubility ] ] [2]
acetate; insoluble in water.

Appearance Colorless liquid [2]

Experimental Protocols: Synthesis of Methyl 6-
oxohexanoate

A common and effective method for the synthesis of Methyl 6-oxohexanoate is through the
ozonolytic cleavage of a cyclic alkene precursor. The following protocol is a detailed
methodology for this synthesis.
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Reaction: Ozonolysis of a cyclic alkene followed by reductive workup.
Materials:

e Cyclohexene

e Methanol

e Ozone (generated from an ozone generator)
e Dichloromethane

e Triethylamine

e Acetic anhydride

e 0.1 N Hydrochloric acid

¢ 10% Sodium hydroxide solution

e Anhydrous magnesium sulfate

e Benzene

e p-Toluenesulfonic acid

e Sodium bicarbonate

Procedure:

e Ozonolysis: A solution of cyclohexene in a mixture of dichloromethane and methanol is
cooled to -78 °C (a dry ice/acetone bath). A stream of ozone is then bubbled through the
solution until the reaction is complete, which is typically indicated by the appearance of a
blue color.

e Reductive Workup: The excess ozone is removed by purging the solution with nitrogen or
oxygen. A reducing agent, such as dimethyl sulfide or triphenylphosphine, is then added to
the reaction mixture to quench the ozonide and form the desired aldehyde.
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o Acetal Protection (Optional but recommended): To facilitate purification and prevent side
reactions, the aldehyde can be protected as a dimethyl acetal. This is achieved by treating
the crude product with methanol in the presence of an acid catalyst like p-toluenesulfonic
acid. The reaction is then neutralized with a weak base such as sodium bicarbonate.

o Workup and Extraction: The reaction mixture is washed sequentially with 150-mL portions of
0.1 N hydrochloric acid, 10% sodium hydroxide solution, and water. The organic layer is
separated, dried over anhydrous magnesium sulfate, and filtered.

e Solvent Removal and Purification: The solvent is removed from the organic layer by rotary
evaporation. The crude product is then purified by short-path distillation to yield pure Methyl
6-oxohexanoate (boiling point 83—86 °C at 1.5 mmHg).

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of Methyl 6-oxohexanoate via
ozonolysis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b013720?utm_src=pdf-body
https://www.benchchem.com/product/b013720?utm_src=pdf-body
https://www.benchchem.com/product/b013720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis of Methyl 6-oxohexanoate
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Caption: Workflow for the synthesis of Methyl 6-oxohexanoate.

Biological Significance and Signaling Pathways

Currently, there is a lack of specific information in the scientific literature detailing the direct

involvement of Methyl 6-oxohexanoate in biological signaling pathways. While it serves as a
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versatile synthetic intermediate, its endogenous roles or interactions with cellular signaling
cascades have not been elucidated. Further research is required to explore the potential
biological activities of this compound.

Safety Information

Methyl 6-oxohexanoate should be handled with care in a laboratory setting. It is advisable to
consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and
disposal. As with many organic chemicals, appropriate personal protective equipment (PPE),
such as gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a
well-ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b013720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

